Cas no 2228351-36-6 (2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol
• CAS No: 2228351-36-6
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 6122775
• PubChem ID: 165703617
• Update Time: 2025-10-28

2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol
• EN300-1951992
• 2228351-36-6

• Inchi： 1S/C9H9F2NO4/c1-16-8-4-6(12(14)15)2-3-7(8)9(10,11)5-13/h2-4,13H,5H2,1H3
• InChI Key： UHMGAVVENZXBGD-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=CC=1OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 233.04996409g/mol
• Monoisotopic Mass: 233.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3Ų

Additional information on 2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol

Introduction to 2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol (CAS No. 2228351-36-6)

2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228351-36-6, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and nitro substituents, which are well-known for their ability to modulate biological activity and improve metabolic stability. The structural motif of 2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol combines a fluorinated ethyl group with a nitro-substituted methoxyphenyl ring, creating a versatile scaffold for further chemical manipulation and biological evaluation.

The relevance of this compound in modern drug discovery is underscored by its potential applications in the development of novel therapeutic agents. The fluorine atoms in its structure contribute to enhanced lipophilicity and metabolic resistance, while the nitro group serves as a pharmacophore that can interact with biological targets in a predictable manner. Such features make 2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol a promising candidate for further investigation in the synthesis of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on fluorinated compounds due to their unique physicochemical properties. Fluorine atoms can significantly alter the electronic distribution within a molecule, leading to improved binding affinity and selectivity. The nitro group, on the other hand, is a well-established pharmacological moiety that can be reduced to an amine or converted into other functional groups, providing chemists with multiple avenues for structural diversification. The combination of these two substituents in 2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol makes it an intriguing subject for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of CAS No. 2228351-36-6 is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit activity against several disease targets, including enzymes and receptors involved in inflammation, cancer, and neurodegeneration. The structural features of 2,2-difluoro-2-(2-methoxy-4-nitrophenyl)ethan-1-ol allow it to mimic natural bioactive molecules while incorporating modifications that enhance pharmacological efficacy and reduce side effects.

The synthesis of CAS No. 2228351-36-6 involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the introduction of fluorine atoms via cross-coupling reactions or halogen exchange processes, followed by functionalization of the aromatic ring with nitro and methoxy groups. These synthetic strategies not only showcase the versatility of fluorinated building blocks but also demonstrate the precision required to achieve the desired molecular architecture.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like CAS No. 2228351-36-6. Molecular modeling techniques allow researchers to predict how modifications to the structure will affect biological activity before conducting costly wet-lab experiments. This approach has been particularly valuable in optimizing lead compounds for drug development, ensuring that only the most promising candidates proceed to further testing.

The pharmacological profile of CAS No. 2228351-36-6 is being actively explored in preclinical studies aimed at validating its therapeutic potential. Initial results suggest that this compound may exhibit inhibitory effects on key enzymes implicated in disease pathways, making it a valuable tool for mechanistic studies and drug design. Additionally, its ability to cross blood-brain barriers could open up new possibilities for treating neurological disorders.

From a regulatory perspective, CAS No. 2228351-36-6 must meet stringent criteria before it can be considered for clinical use. Safety assessments are conducted to evaluate potential toxicity profiles, while efficacy studies are designed to confirm therapeutic benefits in relevant disease models. These rigorous evaluations ensure that only compounds with both safety and efficacy profiles suitable for human use are advanced into clinical trials.

The future directions for research on CAS No. 2228351-36-6 are multifaceted and exciting. Chemists are exploring derivatives of this compound that may enhance its potency or selectivity against specific targets. Meanwhile, biologists are investigating how it interacts with cellular machinery at a molecular level to understand its mechanisms of action fully.

In conclusion,CAS No 2228351 - 36 - 6, represents an important advancement in pharmaceutical chemistry with significant implications for drug discovery efforts worldwide . Its unique structural features , coupled with promising preliminary data , position it as a key player in developing innovative treatments across multiple therapeutic areas . As research continues , we can expect further insights into its potential applications , paving way new therapies .